N-nitroso-desmethyl-sumatriptan

• CAS: 3036581-86-6
• Molecular Formula: C13H18N4O3S
• Molecular Weight: 310.37 g/mol
• InChI: InChI=1S/C13H18N4O3S/c1-14-21(19,20)9-10-3-4-13-12(7-10)11(8-15-13)5-6-17(2)16-18/h3-4,7-8,14-15H,5-6,9H2,1-2H3
• InChIKey: KCHQUVAKLDLKAG-UHFFFAOYSA-N

N-Nitroso-Desmethyl-Sumatriptan: Regulatory and Physicochemical Profile

N-Nitroso-desmethyl-sumatriptan (CAS 3036581-86-6, molecular formula C₁₃H₁₈N₄O₃S, molecular weight 310.37 g/mol) is a Nitrosamine Drug Substance-Related Impurity (NDSRI) derived from the secondary amine present in the anti-migraine active pharmaceutical ingredient (API) sumatriptan [1]. It is officially listed as N-Nitroso Sumatriptan EP Impurity B and is recognized by the FDA Global Substance Registration System under UNII LRV9S7YK96 [2]. The compound is a highly characterized reference material manufactured to meet pharmacopoeial standards (USP, EP, JP, BP) and is supplied with comprehensive certificates of analysis for use in analytical method development, method validation (AMV), and quality control (QC) applications supporting Abbreviated New Drug Applications (ANDA) and commercial sumatriptan production [3].

Pharmacopoeial-grade impurity standard (USP, EP, JP, BP)

Comprehensive COA: HPLC, NMR, IR, MS, water content

Multi-vendor availability with transparent pricing

• [1] Veeprho. N-Nitroso Desmethyl Sumatriptan Impurity – Product Page. CAS 3036581-86-6, Cat. No. VE0010179. Accessed 2026. View Source
• [2] FDA Global Substance Registration System. N-NITROSO-DESMETHYL-SUMATRIPTAN, UNII: LRV9S7YK96. DrugFuture. View Source
• [3] SynZeal. N-Nitroso Sumatriptan EP Impurity B (Possibility 1), CAS 3036581-86-6, Cat. No. SZ-S015035. Accessed 2026. View Source

N-Nitroso-Desmethyl-Sumatriptan: Substitution Failure in Nitrosamine Testing

N-Nitroso-desmethyl-sumatriptan cannot be substituted by other sumatriptan-related nitrosamine impurities or non-specific nitrosamine standards because its toxicological risk profile—quantified through regulatory Acceptable Intake (AI) limits—is fundamentally different. The compound is assigned to Carcinogenic Potency Categorization Approach (CPCA) Category 1, the most potent category, with an EMA/TGA-established AI of 18 ng/day [1]. In contrast, N-nitroso sumatriptan (the dimethyl variant bearing an additional N-nitroso group on the indole ring) falls outside the CPCA dialkylnitrosamine framework and carries an AI of 1,500 ng/day, reflecting an ~83-fold lower regulatory potency [2]. Using the wrong reference standard leads to mis-calibrated analytical methods, incorrect limit calculations, and potential regulatory non-compliance in ANDA or NDA filings [3].

Category mismatch Desmethyl variant is CPCA Category 1 with extremely low AI; dimethyl analog falls under non-CPCA with far higher AI, causing method sensitivity miscalibration.

Limit calculation Using dimethyl or dinitroso analogs leads to incorrect regulatory limit settings, risking ANDA/NDA non-compliance.

• [1] TGA (Australia). Established acceptable intake for nitrosamines in medicines. N-Nitroso-desmethyl sumatriptan: AI 18 ng/day, CPCA Category 1. Updated 31 January 2024. View Source
• [2] Nitrosamines USP Discussion Forum. EMA nitrosamine Q&A Appendix 1 rev.7 published on Dec 13, 2024. N-nitroso-sumatriptan AI 1500 ng/day (non-CPCA). View Source
• [3] FDA. Recommended Acceptable Intake Limits for Nitrosamine Drug Substance-Related Impurities – Guidance for Industry. August 2023. Docket FDA-2020-D-1530. View Source

N-Nitroso-Desmethyl-Sumatriptan: Differentiation Evidence vs Analogs

EMA/TGA Acceptable Intake: Desmethyl vs Dimethyl Nitrosamine

The EMA and TGA have established an Acceptable Intake (AI) for N-nitroso-desmethyl-sumatriptan of 18 ng/day, placing it in CPCA Category 1—the most stringent carcinogenic potency category [1]. By comparison, N-nitroso sumatriptan (the dimethyl variant, CAS NA; 1-(3-(2-(dimethylamino)ethyl)-1-nitroso-1H-indol-5-yl)-N-methylmethanesulfonamide), which contains an additional nitroso group on the indole nitrogen, is listed in EMA Appendix 1 rev.7 with an AI of 1,500 ng/day and is explicitly noted as not aligning with the CPCA dialkylnitrosamine framework [2]. This 83-fold difference in regulatory AI means that analytical methods must achieve far lower detection and quantification limits for N-nitroso-desmethyl-sumatriptan than for its dimethyl counterpart.

EMA/TGA AI Limit

Head-to-head

18 ng/day (desmethyl) vs 1,500 ng/day (dimethyl)

Enables LOQ validation at the stringent 18 ng/day threshold

CPCA Category 1 vs non-CPCA; 83-fold difference

Evidence Dimension	Regulatory Acceptable Intake (AI) limit
Target Compound Data	18 ng/day (EMA/TGA); 26.5 ng/day (FDA CPCA Category 1)
Comparator Or Baseline	N-Nitroso Sumatriptan (dimethyl variant): 1,500 ng/day (EMA Appendix 1 rev.7, non-CPCA)
Quantified Difference	Target compound AI is 83.3-fold lower (18 vs 1,500 ng/day) under EMA; 56.6-fold lower under FDA CPCA framework
Conditions	Regulatory AI assignments based on CPCA structural analysis (EMA/451665/2023) and EMA Appendix 1 rev.7 (Dec 2024)

Why This Matters

Procurement of the correct low-AI reference standard is mandatory for demonstrating analytical method sensitivity at or below the 18 ng/day threshold; using the wrong analog would fail to meet regulatory LOQ requirements for ANDA submission.

• [1] TGA (Australia). Established acceptable intake for nitrosamines in medicines. N-Nitroso-desmethyl sumatriptan: AI 18 ng/day, CPCA Category 1. Updated 31 January 2024. View Source
• [2] Nitrosamines USP Discussion Forum. EMA nitrosamine Q&A Appendix 1 rev.7 published on Dec 13, 2024. N-nitroso-sumatriptan AI 1500 ng/day (non-CPCA). View Source

FDA vs EMA AI: N-Nitroso-Desmethyl-Sumatriptan

The FDA's CPCA framework assigns N-nitroso-desmethyl-sumatriptan a recommended AI of 26.5 ng/day (Category 1), as listed on the FDA's CDER Nitrosamine Impurity Acceptable Intake Limits webpage and cited by Veeprho's product specification [1]. In contrast, the EMA and TGA apply a more conservative AI of 18 ng/day [2]. This 1.47-fold inter-agency difference is critical for global pharmaceutical manufacturers: a method validated to the less stringent FDA limit may fail EMA/TGA compliance. No other sumatriptan impurity exhibits such a tight regulatory window; the comparative dimethyl analog sits at 1,500 ng/day under EMA [3].

FDA vs EMA AI

Cross-study

FDA 26.5 ng/day vs EMA/TGA 18 ng/day

Supports global multi-jurisdiction method validation

1.47-fold inter-agency divergence requires lowest AI compliance

Evidence Dimension	Inter-agency AI divergence for the same NDSRI
Target Compound Data	FDA: 26.5 ng/day (CPCA Category 1); EMA/TGA: 18 ng/day
Comparator Or Baseline	N-Nitroso Sumatriptan (dimethyl): 1,500 ng/day (EMA only; no FDA CPCA assignment)
Quantified Difference	FDA vs EMA: 1.47-fold difference within the target compound's own regulatory profile; target compound EMA AI is 83.3-fold lower than the dimethyl analog
Conditions	FDA Guidance (August 2023) vs EMA Appendix 1 rev.7 (Dec 2024) vs TGA list (Jan 2024)

Why This Matters

Manufacturers filing in multiple jurisdictions must procure and use N-nitroso-desmethyl-sumatriptan specifically—not its dimethyl analog—and must validate analytical methods to the most stringent applicable AI (18 ng/day) to ensure global regulatory acceptance.

• [1] Veeprho. N-Nitroso Desmethyl Sumatriptan Impurity – Product Page. FDA Potency Category 1 NDSRI, AI 26.5 ng/day. Accessed 2026. View Source
• [2] TGA (Australia). Established acceptable intake for nitrosamines in medicines. N-Nitroso-desmethyl sumatriptan: AI 18 ng/day. Updated 31 January 2024. View Source
• [3] Nitrosamines USP Discussion Forum. EMA nitrosamine Q&A Appendix 1 rev.7. N-nitroso-sumatriptan AI 1500 ng/day. View Source

HPLC Purity and Orthogonal Characterization Verification

Commercially available batches of N-nitroso-desmethyl-sumatriptan are supplied with purity certified at 99% by HPLC (MOLCOO, CAS 3036581-86-6) and NLT 98% with orthogonal characterization by ¹H-NMR, IR, mass spectrometry (ESI), and Karl Fischer/thermogravimetric analysis (Naarini COA, Cat. NIO-365) . By contrast, the related Dinitroso Sumatriptan impurity (Veeprho Cat. VE0011262; C₁₄H₁₉N₅O₄S, MW 353.40) and N-Nitroso Sumatriptan Nitrite (CAS 1397195-80-0) lack publicly available purity specifications on their respective product pages, leaving purchasers without a verifiable purity threshold [1].

Purity Certification

Reported

≥99% HPLC; multi-orthogonal COA (NMR, IR, MS)

Verifiable purity for reference standard use

Comparator purity specifications not publicly disclosed

Evidence Dimension	Certified chromatographic purity
Target Compound Data	≥99% by HPLC (MOLCOO); NLT 98% with ¹H-NMR, IR, MS, KF/TGA characterization (Naarini)
Comparator Or Baseline	Dinitroso Sumatriptan (Veeprho VE0011262): purity specification not publicly disclosed; N-Nitroso Sumatriptan Nitrite (CAS 1397195-80-0): purity specification not disclosed
Quantified Difference	Target compound purity is quantitatively specified and verifiable (≥98–99%); comparator purity specifications are absent from product pages
Conditions	HPLC purity determination; orthogonal identity confirmation by ¹H-NMR, IR, ESI-MS, and KF/TGA as per COA documentation

Why This Matters

Quantitative, multi-orthogonal purity data are essential for using the compound as a certified reference standard in validated analytical methods; procurement decisions should favor compounds with fully disclosed, verifiable purity over those lacking public specifications.

• [1] Veeprho. Dinitroso Sumatriptan – Product Page. Cat. No. VE0011262, CAS N/A, MW 353.40. Accessed 2026. View Source

Structural Identity: Desmethyl vs Dimethyl/Dinitroso Analogs

N-Nitroso-desmethyl-sumatriptan (C₁₃H₁₈N₄O₃S, MW 310.37) is the N-nitroso derivative of N-desmethyl sumatriptan, carrying a single nitroso group on the exocyclic secondary amine [1]. It is structurally and analytically distinct from at least two closely related sumatriptan nitrosamine impurities: (a) N-Nitroso Sumatriptan (dimethyl variant), C₁₄H₂₀N₄O₃S, MW 324.4, which bears the nitroso group on the indole nitrogen rather than the exocyclic amine [2]; and (b) Dinitroso Sumatriptan, C₁₄H₁₉N₅O₄S, MW 353.40, which contains two nitroso groups [3]. The molecular weight differences (310.37 vs 324.4 vs 353.40 g/mol) and distinct InChI keys enable unambiguous chromatographic separation and mass spectrometric identification, making co-elution or misidentification unlikely when the correct reference standard is used [1].

Molecular Identity

Head-to-head

MW 310.37 (desmethyl) vs 324.4/353.40 (dimethyl/dinitroso)

Prevents misidentification and co-elution in chromatography

Distinct InChI keys and molecular formulas

Evidence Dimension	Molecular identity and structural differentiation
Target Compound Data	C₁₃H₁₈N₄O₃S, MW 310.37, single N-nitroso on exocyclic secondary amine, InChI Key: KCHQUVAKLDLKAG-UHFFFAOYSA-N
Comparator Or Baseline	N-Nitroso Sumatriptan (dimethyl): C₁₄H₂₀N₄O₃S, MW 324.4, nitroso on indole N; Dinitroso Sumatriptan: C₁₄H₁₉N₅O₄S, MW 353.40, two nitroso groups
Quantified Difference	MW differences: 14.03 Da (target vs dimethyl) and 43.03 Da (target vs dinitroso); distinct molecular formulas and InChI keys
Conditions	PubChem CID 169444890 (target); SynZeal and Veeprho product specifications for comparators

Why This Matters

Structural misassignment between these impurities would lead to incorrect quantification, invalid method validation, and potential ANDA rejection; procurement must specify CAS 3036581-86-6 explicitly to avoid shipment of the wrong nitrosamine analog.

• [1] PubChem. N-nitroso-desmethyl-sumatriptan, CID 169444890. Molecular Formula C₁₃H₁₈N₄O₃S, MW 310.37. Accessed 2026. View Source
• [2] SynZeal. Sumatriptan Nitroso Impurity – Product Page. Chemical Name: 1-(3-(2-(Dimethylamino)ethyl)-1-nitroso-1H-indol-5-yl)-N-methylmethanesulfonamide, MW 324.4. Accessed 2026. View Source
• [3] Veeprho. Dinitroso Sumatriptan – Product Page. Cat. No. VE0011262, C₁₄H₁₉N₅O₄S, MW 353.40. Accessed 2026. View Source

Storage Stability and COA Traceability

N-Nitroso-desmethyl-sumatriptan is supplied with defined long-term storage conditions of 2–8°C (Naarini COA, retest date provided) or –20°C (MOLCOO/ChemicalBook) , with comprehensive certificates of analysis (COA) including potency, water content, ¹H-NMR, IR, and mass spectrometry data. This level of documentation and stability specification exceeds what is publicly available for N-Nitroso Sumatriptan (dimethyl) and Dinitroso Sumatriptan, whose vendor pages do not disclose storage conditions or retest dates . The availability of a defined retest period and multi-parameter COA directly supports GMP-compliant reference standard management in QC laboratories.

Storage & COA

Data to verify

2–8°C or –20°C; ≥6 COA parameters documented

Supports GMP-compliant reference standard management

Comparator storage data not publicly available

Evidence Dimension	Storage condition specification and COA completeness
Target Compound Data	Long-term storage: 2–8°C (Naarini) or –20°C (MOLCOO); COA includes potency, water content, ¹H-NMR, IR, ESI-MS
Comparator Or Baseline	N-Nitroso Sumatriptan (dimethyl) and Dinitroso Sumatriptan: storage conditions and retest dates not publicly disclosed on vendor pages
Quantified Difference	Target compound has ≥6 COA parameters publicly documented vs 0 disclosed for comparators
Conditions	COA documentation as per Naarini (Cat. NIO-365) and ChemicalBook (MOLCOO) product pages; comparator pages assessed Dec 2025–Jan 2026

Why This Matters

Procurement of reference standards with documented stability and COA parameters reduces the risk of using degraded material, supports audit trail requirements, and enables GMP-compliant reference standard lifecycle management.

Multi-Vendor Stock Availability and Pricing

N-Nitroso-desmethyl-sumatriptan (CAS 3036581-86-6) is available in-stock from multiple independent vendors: Veeprho (100 mg, $499.00) [1], CymitQuimica/TRC (10 mg, €516.00; 25 mg, €1,066.00) , SynZeal (SZ-S015035, inquire) [2], and MOLCOO via ChemicalBook (10/20/100 mg) . In contrast, Dinitroso Sumatriptan (Veeprho VE0011262) and N,N-Dinitroso Sumatriptan (Clearsynth CS-O-39403) are listed as 'Discontinued' or 'Not Available' in certain catalogs , making the target compound the reliably procurable nitrosamine reference standard for sumatriptan impurity testing.

Vendor Availability

Source review

≥4 in-stock vendors with transparent pricing

Reliable multi-source supply for QC programs

Dimethyl/dinitroso analogs listed as discontinued by some vendors

Evidence Dimension	Multi-vendor in-stock availability and pricing transparency
Target Compound Data	Veeprho: 100 mg/$499; CymitQuimica: 10 mg/€516, 25 mg/€1,066; SynZeal: in stock; MOLCOO: 10/20/100 mg available
Comparator Or Baseline	Dinitroso Sumatriptan: available from Veeprho (VE0011262) but listed as Discontinued by Clearsynth (CS-O-39403); N,N-Dinitroso Sumatriptan: Not Available
Quantified Difference	Target compound: ≥4 confirmed in-stock vendors with transparent pricing; comparators: ≤1 confirmed vendor, with discontinuation flags
Conditions	Vendor catalog assessments as of late 2025–early 2026

Why This Matters

Reliable multi-vendor availability at transparent price points minimizes supply disruption risk for ongoing QC programs and enables competitive procurement; discontinued comparators pose unacceptable supply chain vulnerability for regulated laboratory workflows.

• [1] Veeprho. N-Nitroso Desmethyl Sumatriptan Impurity – Product Page. 100 mg, $499.00. Accessed 2026. View Source
• [2] SynZeal. N-Nitroso Sumatriptan EP Impurity B (Possibility 1), CAS 3036581-86-6, Cat. SZ-S015035, In Stock. Accessed 2026. View Source

N-Nitroso-Desmethyl-Sumatriptan: Key Applications in Pharma Development & QC

ANDA/NDA Method Validation for Category 1 Nitrosamine Sensitivity

For ANDA or NDA filers of sumatriptan drug products, regulatory authorities (EMA, TGA, and Swissmedic) mandate validated analytical methods capable of quantifying CPCA Category 1 NDSRIs at or below the 18 ng/day AI threshold [1]. N-Nitroso-desmethyl-sumatriptan is the only sumatriptan-derived NDSRI assigned to Category 1; the dimethyl analog is Category 5-equivalent (1,500 ng/day) and the dinitroso variant lacks a published AI altogether. Using this specific reference standard (CAS 3036581-86-6) is therefore not optional—it is the only compound that enables method validation to the required sensitivity for the most toxicologically potent sumatriptan impurity [2].

Multi-Jurisdiction QC Release Testing: FDA/EMA Dual Compliance

Pharmaceutical manufacturers supplying sumatriptan products to both US and EU markets face a unique dual-compliance challenge because the FDA recommends a 26.5 ng/day AI while EMA/TGA enforce 18 ng/day for the same impurity [1]. QC release methods must therefore be validated to the more stringent EMA limit, using N-nitroso-desmethyl-sumatriptan reference material to establish LOQ at ≤18 ng/day. Substituting the dimethyl analog (1,500 ng/day AI) would yield an apparently compliant method that fails EMA scrutiny, risking batch rejection or regulatory action [2].

Forced Degradation Studies for NDSRI Formation Pathways in Sumatriptan

During sumatriptan process development, the N-desmethyl intermediate can undergo nitrosation to form N-nitroso-desmethyl-sumatriptan as a process impurity [1]. Spiking authentic reference standard of this specific NDSRI (rather than a structurally dissimilar nitrosamine) into forced degradation samples enables accurate identification and quantification of formation pathways under varying pH, temperature, and nitrite exposure conditions. This data is critical for designing mitigation strategies—such as controlling residual nitrites in excipients or optimizing reaction pH—to keep this Category 1 impurity below the 18 ng/day AI threshold in the final drug product [2].

Proficiency Testing and Method Transfer for Sumatriptan Nitrosamines

When transferring validated nitrosamine methods between laboratories or participating in proficiency testing schemes, the use of a well-characterized, multi-vendor-available reference standard with documented purity (≥98–99%) and full COA is essential for between-laboratory reproducibility [1]. N-Nitroso-desmethyl-sumatriptan meets these criteria with confirmed stock availability from at least four independent suppliers, whereas the closest analogs (dimethyl and dinitroso forms) lack COA transparency or have been discontinued [2]. Selecting the reliably procurable standard minimizes inter-laboratory variability and ensures continuity of supply throughout the method lifecycle.

Application

Selection Property

Validation Focus

ANDA/NDA method validation for Category 1 nitrosamine sensitivity

CPCA Category 1 impurity with stringent AI

Method LOQ below regulatory AI threshold

Multi-jurisdiction QC release testing (FDA/EMA dual compliance)

Lowest AI across agencies (EMA/TGA)

Global regulatory method alignment

Forced degradation studies for NDSRI formation pathways

Authentic NDSRI with defined structural identity

Pathway identification and mitigation strategy

Proficiency testing and method transfer

Well-characterized, multi-vendor available standard

Between-laboratory reproducibility and supply continuity

• [1] TGA (Australia). Established acceptable intake for nitrosamines in medicines. Updated 31 January 2024. View Source
• [2] Nitrosamines USP Discussion Forum. EMA nitrosamine Q&A Appendix 1 rev.7. Dec 2024. View Source